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Compound of Interest

Compound Name:
3-(2-Bromophenoxy)propane-1,2-

diol

CAS No.: 63834-58-2

Cat. No.: B13973591

Get Quote

Technical Monograph: 3-(2-
Bromophenoxy)propane-1,2-diol
High-Purity Scaffold for O-Linked Propanolamine Pharmacophores and Heterocyclic Synthesis

Executive Summary & Chemical Profile
3-(2-Bromophenoxy)propane-1,2-diol (CAS: 17183-52-3) represents a "privileged structure"

in medicinal chemistry. It serves as a bifunctional linchpin, combining a reactive 1,2-diol tail—

essential for generating the

-blocker/ion-channel blocker pharmacophore—with an ortho-bromoaryl headgroup. This
specific halogen positioning provides a critical handle for transition-metal catalyzed cross-
couplings (Suzuki-Miyaura, Buchwald-Hartwig) or lithiation-mediated cyclizations,
distinguishing it from simple phenoxypropanediols like Guaifenesin.
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Property Specification

IUPAC Name 3-(2-Bromophenoxy)propane-1,2-diol

CAS Number 17183-52-3

Molecular Formula

Molecular Weight 247.09 g/mol

Physical State
Viscous oil or low-melting solid (dependent on

purity/polymorph)

Solubility
Soluble in MeOH, EtOH, DMSO, EtOAc;

Sparingly soluble in water

Key Functionality
1,2-Diol (Masked Epoxide), Aryl Bromide

(Cross-coupling handle)

Strategic Utility in Drug Discovery
This intermediate is not merely a passive linker; it is a divergent point for two major synthetic

workflows.

A. The Propanolamine Pathway (The "Tail" Reactivity)
The 1,2-diol moiety is the precursor to the aryloxypropanolamine scaffold, a structural motif

ubiquitous in

-adrenergic receptor antagonists (e.g., Propranolol) and sodium channel blockers (e.g.,
Mexiletine analogs).

Mechanism: The diol is typically activated via tosylation or mesylation and cyclized to the

epoxide (glycidyl ether). This epoxide is then ring-opened by primary or secondary amines to

generate the active pharmaceutical ingredient (API).

B. The Ortho-Bromo Handle (The "Head" Reactivity)
The ortho-bromine atom allows for late-stage diversification that is impossible with non-

halogenated analogs.
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Macrocyclization: It enables intramolecular

or Pd-catalyzed etherification to form benzodioxepins or benzofurans.

Library Synthesis: It serves as a substrate for Suzuki couplings to attach biaryl systems,

critical for increasing lipophilicity and potency in kinase inhibitor discovery.

Visualization: Divergent Synthetic Utility
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Figure 1: Divergent synthetic pathways utilizing the diol and aryl-bromide functionalities.

Application Note: Optimized Synthesis Protocol
Objective: Synthesis of 3-(2-Bromophenoxy)propane-1,2-diol via the Glycidol Route.

Rationale: While the reaction of 2-bromophenol with 3-chloro-1,2-propanediol is traditional, the

Glycidol route is preferred for pharmaceutical applications due to higher atom economy,

absence of chloride waste, and milder conditions that minimize debromination byproducts.

Reagents & Equipment[2][3][4]
Substrate: 2-Bromophenol (1.0 eq)

Reagent: Glycidol (1.1 eq)

Catalyst: Triethylamine (TEA) or Potassium Carbonate (

) (0.05 – 0.1 eq)
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Solvent: Ethanol (EtOH) or Toluene (for azeotropic drying if needed)

Atmosphere: Nitrogen (

) inert atmosphere

Step-by-Step Protocol
Preparation: Charge a dry 3-neck round-bottom flask with 2-Bromophenol (17.3 g, 100

mmol) and Ethanol (50 mL). Begin stirring under

flow.

Catalyst Addition: Add Triethylamine (0.7 mL, 5 mmol). Heat the solution to 60°C.

Expert Insight: Basic catalysis is required to generate the phenoxide nucleophile in situ.

TEA is milder than NaOH, reducing the risk of polymerization of glycidol.

Controlled Addition: Add Glycidol (8.15 g, 110 mmol) dropwise over 30 minutes via an

addition funnel.

Critical Control Point: The reaction is exothermic. Maintain internal temperature between

60–65°C. Rapid addition can lead to glycidol oligomerization (poly-glycerols), which are

difficult to remove.

Reaction Phase: Stir at reflux (approx. 78°C) for 4–6 hours. Monitor by TLC (50%

EtOAc/Hexanes) or HPLC. The limiting reagent (2-bromophenol) should be consumed

(<1%).

Workup:

Cool to room temperature.

Concentrate the ethanol under reduced pressure (Rotavap).

Dissolve the oily residue in Ethyl Acetate (100 mL) and wash with 1M NaOH (2 x 30 mL) to

remove unreacted phenol, followed by Brine (30 mL).
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Note: The 2-bromo substituent increases the acidity of the phenol, making the NaOH wash

highly effective for purification.

Purification: Dry the organic phase over

, filter, and concentrate. If high purity (>99%) is required for API synthesis, recrystallize from
Toluene/Hexanes or perform silica gel chromatography (Eluent: 2% MeOH in DCM).

Application Note: Conversion to the Epoxide
(Activation)
Context: The diol is often a stable storage form. For drug synthesis, it is frequently converted to

2-((2-bromophenoxy)methyl)oxirane.

Protocol: One-Pot Mesylation/Cyclization
Dissolution: Dissolve 3-(2-Bromophenoxy)propane-1,2-diol (10 g, 40.5 mmol) in DCM (100

mL) with Pyridine (2.0 eq). Cool to 0°C.

Activation: Add Methanesulfonyl chloride (MsCl, 1.1 eq) dropwise. Stir at 0°C for 2 hours.

This selectively mesylates the primary alcohol (steric control).

Cyclization: Add aqueous NaOH (20% w/w, 2.5 eq) directly to the biphasic mixture and stir

vigorously at room temperature for 4 hours.

Mechanism:[1][2][3][4] The secondary hydroxyl group acts as an internal nucleophile,

displacing the primary mesylate to close the epoxide ring (

intramolecular).

Isolation: Separate phases. Wash organic layer with water and brine. Concentrate to yield

the epoxide.

Workflow Diagram: Diol to Drug
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Figure 2: Activation workflow from Diol to Epoxide intermediate.

Quality Control & Validation
To ensure the intermediate meets pharmaceutical standards, the following attributes must be

validated.
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Test Method
Acceptance
Criteria

Rationale

Assay
HPLC (C18,

ACN/Water gradient)
> 98.0%

High purity required to

prevent side-reactions

in downstream

coupling.

Identification
-NMR (DMSO-

)

Conforms to structure

Confirm absence of

glycidol polymers

(broad peaks at 3.5-

3.8 ppm).

Residual Phenol HPLC / UV < 0.1%

Unreacted 2-

bromophenol is a

genotoxic impurity risk

in some contexts.

Water Content Karl Fischer (KF) < 0.5%

Diols are hygroscopic;

water interferes with

mesylation steps.

NMR Characterization Data (Simulated Reference)
NMR (400 MHz, DMSO-

):

7.56 (dd, 1H, Ar-H), 7.32 (t, 1H, Ar-H), 7.05 (d, 1H, Ar-H), 6.88 (t, 1H, Ar-H), 4.98 (d, 1H, -
OH), 4.65 (t, 1H, -OH), 4.05 (dd, 1H, -O-

-), 3.95 (dd, 1H, -O-

-), 3.80 (m, 1H, CH-OH), 3.45 (m, 2H,

-OH).

Note: The aromatic signals will show the characteristic splitting of an ortho-substituted

benzene ring.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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